Cas no 61516-81-2 (2-(2,5-dioxopyrrolidin-1-yl)acetonitrile)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)acetonitrile
• CAS No: 61516-81-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00101192
• CID: 4068357
• PubChem ID: 544954
• Update Time: 2025-07-27

2-(2,5-dioxopyrrolidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetonitrile, 2,5-dioxo-
• 2-(2,5-dioxopyrrolidin-1-yl)acetonitrile
• (2,5-Dioxo-1-pyrrolidinyl)acetonitrile #
• JPASFKUKAVEBDD-UHFFFAOYSA-N
• SCHEMBL6819115
• CS-0364342
• AS-8828
• Pyrrolidine-1-acetonitrile, 2,5-dioxo-
• 61516-81-2
• 2-(2,5-dioxotetrahydro-1H-pyrrol-1-yl)acetonitrile
• AKOS000167257
• MFCD00101192

• MDL： MFCD00101192
• Inchi： 1S/C6H6N2O2/c7-3-4-8-5(9)1-2-6(8)10/h1-2,4H2
• InChI Key： JPASFKUKAVEBDD-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC#N)=O

Computed Properties

• Exact Mass: 138.042927438Da
• Monoisotopic Mass: 138.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides